Cas no 1210783-58-6 (2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one)

2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one is a specialized organic compound featuring a chloroacetyl group and a carbamate-protected hydrazine moiety. Its molecular structure, incorporating both reactive electrophilic and nucleophilic sites, makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocyclic compounds and functionalized hydrazides. The isopropoxycarbonyl (IPC) group enhances stability, facilitating handling and storage. This compound is suited for controlled acylation reactions and the synthesis of pharmacologically relevant scaffolds. Its precise reactivity profile allows for selective transformations in multi-step syntheses, offering utility in medicinal chemistry and agrochemical research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and nucleophiles.
2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one structure
1210783-58-6 structure
Product Name:2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one
CAS No:1210783-58-6
MF:C6H11ClN2O3
MW:194.616140604019
CID:5186949
Update Time:2025-05-20

2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one
    • Isopropyl 2-(2-chloroacetyl)hydrazine-1-carboxylate
    • Hydrazinecarboxylic acid, 2-(2-chloroacetyl)-, 1-methylethyl ester
    • 2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one
    • Inchi: 1S/C6H11ClN2O3/c1-4(2)12-6(11)9-8-5(10)3-7/h4H,3H2,1-2H3,(H,8,10)(H,9,11)
    • InChI Key: FZAMYUBQJAJIOL-UHFFFAOYSA-N
    • SMILES: ClCC(NNC(=O)OC(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.4

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Additional information on 2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one

Comprehensive Overview of 2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one (CAS No. 1210783-58-6)

2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one, with the CAS number 1210783-58-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and biochemical studies. The presence of both chloro and carbonyl functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

In recent years, the demand for 2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one has increased due to its relevance in peptide coupling reactions and amide bond formation. Researchers are particularly interested in its role as a protecting group or activator in multi-step synthetic pathways. Its CAS No. 1210783-58-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in laboratory settings.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis. Scientists are exploring how 2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one can be used in environmentally friendly reactions, minimizing waste and reducing the need for hazardous reagents. This aligns with global efforts to develop eco-friendly chemical processes, a topic frequently discussed in scientific forums and search queries.

Another area of focus is the compound's potential in medicinal chemistry. With the increasing prevalence of drug-resistant pathogens, researchers are investigating novel compounds like CAS No. 1210783-58-6 for their ability to serve as building blocks in antibiotic development. This has led to a surge in related search terms such as "synthetic intermediates for antibiotics" and "chloro carbonyl compounds in drug discovery."

The stability and reactivity of 2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one also make it a subject of interest in material science. Its potential applications in polymer chemistry and nanotechnology are being explored, particularly in the design of functional materials with tailored properties. This has prompted searches for "advanced organic intermediates for materials science" and "carbonyl compounds in nanotechnology."

In conclusion, 2-Chloro-1-({[(propan-2-yloxy)carbonyl]amino}amino)ethan-1-one (CAS No. 1210783-58-6) is a compound of significant scientific and industrial relevance. Its versatility in organic synthesis, potential in drug development, and alignment with sustainable chemistry trends make it a valuable subject of ongoing research. As the scientific community continues to uncover its applications, the demand for this compound is expected to grow, further solidifying its place in modern chemistry.

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